Methyl 3-[(mesitylsulfonyl)oxy]-4-nitrobenzenecarboxylate

• IUPAC Name: methyl 4-nitro-3-(2,4,6-trimethylphenyl)sulfonyloxybenzoate
• InChI: InChI=1S/C17H17NO7S/c1-10-7-11(2)16(12(3)8-10)26(22,23)25-15-9-13(17(19)24-4)5-6-14(15)18(20)21/h5-9H,1-4H3
• InChI Key: HPZIZPLOAKSDGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)OC2=C(C=CC(=C2)C(=O)OC)[N+](=O)[O-])C
• Molecular Formula: C17H17NO7S
• Molecular Weight: 379.4 g/mol
• CAS No.: 297150-08-4

Description

“Methyl 3-[(mesitylsulfonyl)oxy]-4-nitrobenzenecarboxylate” is a chemical compound with the molecular formula C17H17NO7S. It is also known by other names such as AKOS005105919, JS-0932, KS-00003LLW, MCULE-6937544738, and methyl 4-nitro-3-[(2,4,6-trimethylbenzenesulfonyl)oxy]benzoate.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 17 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, 7 oxygen atoms, and 1 sulfur atom. The average mass is 379.384 Da and the monoisotopic mass is 379.072571 Da.

Mechanism of Action

The mechanism of action of MSN is not fully understood. However, it is believed that MSN induces apoptosis in cancer cells by activating the caspase pathway. MSN has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
MSN has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells. MSN has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

MSN has several advantages for use in lab experiments. It is a stable compound that is easy to handle and store. MSN is also readily available and relatively inexpensive. However, there are some limitations to the use of MSN in lab experiments. MSN is toxic and must be handled with care. Additionally, MSN is not water-soluble, which limits its use in aqueous solutions.

Future Directions

There are several future directions for the use of MSN in scientific research. One potential application is in the development of new anticancer agents. MSN has been shown to induce apoptosis in cancer cells, and further research could lead to the development of new cancer treatments. Additionally, MSN could be used in the development of new fluorescent probes for the detection of other biomolecules in biological systems. Finally, MSN could be used in the development of new catalysts for various chemical reactions.
Conclusion:
Methyl 3-[(mesitylsulfonyl)oxy]-4-nitrobenzenecarboxylate is a chemical compound that has been widely used in scientific research. It has unique properties and potential applications in organic synthesis, as a fluorescent probe, and as a potential anticancer agent. While there are some limitations to the use of MSN in lab experiments, there are several future directions for its use in scientific research.

Synthesis Methods

The synthesis of MSN involves the reaction of mesitylene sulfonyl chloride with 4-nitrobenzoic acid in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by recrystallization to obtain pure MSN.

Scientific Research Applications

MSN has been widely used in scientific research due to its unique properties. It is commonly used as a reagent in organic synthesis and as a catalyst in various reactions. MSN has also been used as a fluorescent probe for the detection of nitric oxide in biological systems. Additionally, MSN has been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.